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Compound of Interest

Compound Name: 2,3,3,3-tetrafluoropropanoic Acid

Cat. No.: B1351136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety procedures, handling protocols, and relevant data for

working with 2,3,3,3-tetrafluoropropanoic acid. Adherence to these guidelines is crucial for

ensuring personnel safety and maintaining a safe laboratory environment.

Hazard Identification and Safety Summary
2,3,3,3-Tetrafluoropropanoic acid (CAS No: 359-49-9) is a fluorinated carboxylic acid that

requires careful handling due to its hazardous properties.[1] Based on available data, the

primary hazards are associated with its corrosive and irritant nature.[2]

GHS Hazard Classification:

Eye Irritation: Category 2A (Causes serious eye irritation)[3]

Corrosive: May cause burns[2]

Irritant: May cause skin and respiratory tract irritation[2]

Signal Word: Warning[3]

Hazard Statements:

H319: Causes serious eye irritation[3]
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Precautionary Statements:

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological and Physical Data
While comprehensive toxicological data for 2,3,3,3-tetrafluoropropanoic acid is not readily

available, its classification as a short-chain perfluorocarboxylic acid (PFCA) suggests that it

should be handled with caution. Short-chain PFCAs are known for their environmental

persistence and potential for biological effects.[4][5] Studies on analogous short-chain PFCAs

have indicated potential for cytotoxicity and induction of oxidative stress.[6]

Physical and Chemical Properties:

Property Value Reference

Molecular Formula C₃H₂F₄O₂ [1][3]

Molecular Weight 146.04 g/mol [3]

Appearance Solid [3]

Melting Point 28.2 °C [2]

Boiling Point 120 °C [2]

Density 1.538 g/cm³ [2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,3,3,3-tetrafluoropropanoic acid.
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PPE Specification

Eye Protection

Chemical safety goggles are mandatory. A face

shield should be worn in addition to goggles

when there is a risk of splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required. Inspect gloves for any

signs of degradation before use and change

them immediately if contaminated.

Body Protection

A flame-resistant lab coat, fully buttoned, is

required. Ensure that clothing covers all

exposed skin.

Footwear
Closed-toe shoes must be worn in the

laboratory.

Safe Handling and Storage Protocols
4.1 Engineering Controls:

Fume Hood: All work with 2,3,3,3-tetrafluoropropanoic acid, including weighing and

solution preparation, must be conducted in a certified chemical fume hood to minimize

inhalation of dust or vapors.

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.

4.2 Handling Procedures:

Preparation: Designate a specific area within the fume hood for handling the compound.

Assemble all necessary equipment (e.g., spatula, weigh paper, glassware) within the fume

hood before starting work.

Weighing: To avoid generating dust, handle the solid carefully. Use a tared, sealed container

for weighing if possible.
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Solution Preparation: When preparing solutions, slowly add the acid to the solvent to

dissipate any heat that may be generated.

Post-Handling: After handling, decontaminate all surfaces and equipment that came into

contact with the chemical using an appropriate cleaning agent. Wash hands thoroughly with

soap and water.

4.3 Storage:

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong bases and oxidizing agents.

The storage class for this chemical is 11 - Combustible Solids.[3]

Emergency Procedures
5.1 Spills:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

contain the spill.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed

container for disposal.

Decontaminate: Clean the spill area with a suitable decontaminating agent.

Reporting: Report all spills to the laboratory supervisor.

5.2 First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
Dispose of 2,3,3,3-tetrafluoropropanoic acid and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations. As a perfluoroalkyl substance,

specific disposal guidelines for PFAS may apply.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines a general procedure for preparing a stock solution of 2,3,3,3-
tetrafluoropropanoic acid.

Materials:

2,3,3,3-Tetrafluoropropanoic acid

Appropriate solvent (e.g., deionized water, methanol)

Volumetric flask

Beaker

Spatula

Weighing paper or boat
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Magnetic stirrer and stir bar (optional)

Procedure:

Preparation: Don all required PPE and perform all operations within a certified chemical

fume hood.

Weighing: Carefully weigh the desired amount of 2,3,3,3-tetrafluoropropanoic acid onto a

tared weigh paper or boat.

Transfer: Transfer the weighed solid into a beaker containing a portion of the desired solvent.

Dissolution: Gently swirl the beaker or use a magnetic stirrer to dissolve the solid completely.

Transfer to Volumetric Flask: Carefully transfer the solution from the beaker into a volumetric

flask of the appropriate size.

Rinsing: Rinse the beaker with a small amount of the solvent and add the rinsing to the

volumetric flask to ensure a complete transfer. Repeat this step two more times.

Dilution to Volume: Add the solvent to the volumetric flask until the bottom of the meniscus is

level with the calibration mark.

Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Labeling: Label the flask clearly with the chemical name, concentration, date of preparation,

and your initials.

Visualizations

Preparation Handling Post-Handling

Don Appropriate PPE Work in Fume Hood Weigh Chemical Perform Experiment Decontaminate Workspace Dispose of Waste Properly Remove PPE & Wash Hands
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Caption: General workflow for the safe handling of hazardous chemicals.

Start: Assemble Materials in Fume Hood

Weigh 2,3,3,3-Tetrafluoropropanoic Acid

Transfer Solid to Beaker with Solvent

Dissolve Solid Completely

Transfer Solution to Volumetric Flask

Rinse Beaker and Add to Flask

Dilute to Final Volume

Mix Solution Thoroughly

End: Label and Store Solution
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Caption: Step-by-step workflow for preparing a stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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